Cas no 55808-21-4 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester)
55808-21-4 structure
Product Name:Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester
CAS No:55808-21-4
MF:C10H16N2O3
MW:212.245642662048
CID:350780
PubChem ID:757130
Update Time:2025-04-19
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester
- ethyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
- ST50938758
- SR-01000086213-1
- 55808-21-4
- DTXSID40353885
- ethyl (5-tert-butyl-3-isoxazolyl)carbamate
- AKOS003305374
- SR-01000086213
- SCHEMBL11645912
- HMS1599K11
- Ethyl (5-(tert-butyl)isoxazol-3-yl)carbamate
-
- Inchi: 1S/C10H16N2O3/c1-5-14-9(13)11-8-6-7(15-12-8)10(2,3)4/h6H,5H2,1-4H3,(H,11,12,13)
- InChI Key: QUCROCXEJQRURH-UHFFFAOYSA-N
- SMILES: O1C(=CC(NC(=O)OCC)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 212.11618
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.36
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, ethyl ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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